Cas no 42413-59-2 (1-(4-Chlorophenyl)-1-phenylacetone)

• Product Name: 1-(4-Chlorophenyl)-1-phenylacetone
• CAS No: 42413-59-2
• MF: C₁₅H₁₃ClO
• MW: 244.716123342514
• CID: 55562
• PubChem ID: 5743478
• Update Time: 2025-04-18

1-(4-Chlorophenyl)-1-phenylacetone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-1-phenylacetone
• 1-(4-Chlorophenyl)-1-phenylpropan-2-one
• 1-PHENYL-1-P-CHLORO PHENYL ACETONE
• EINECS 255-813-5
• DTXSID10962463
• 42413-59-2
• NS00057308

• Inchi： 1S/C15H13ClO/c1-11(17)15(12-5-3-2-4-6-12)13-7-9-14(16)10-8-13/h2-10,15H,1H3
• InChI Key： HPHDIGRPTJQBIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.06500
• Monoisotopic Mass: 244.065493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.9

Experimental Properties

• Density: 1.156
• Boiling Point: 341.4°Cat760mmHg
• Flash Point: 198.5°C
• Refractive Index: 1.573
• PSA: 17.07000
• LogP: 4.06090